Cas no 96489-08-6 (Ethyl 2-propanoylheptanoate)

Ethyl 2-propanoylheptanoate structure
Ethyl 2-propanoylheptanoate structure
Product Name:Ethyl 2-propanoylheptanoate
CAS No:96489-08-6
MF:C12H22O3
MW:214.301284313202
CID:2819912
PubChem ID:13323720
Update Time:2025-04-21

Ethyl 2-propanoylheptanoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7700641
    • ETHYL 2-PROPANOYLHEPTANOATE
    • DTXSID40536873
    • 96489-08-6
    • Ethyl 2-propanoylheptanoate
    • Inchi: 1S/C12H22O3/c1-4-7-8-9-10(11(13)5-2)12(14)15-6-3/h10H,4-9H2,1-3H3
    • InChI Key: XIQZIDALNQSDTN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(CC)=O)CCCCC)=O

Computed Properties

  • Exact Mass: 214.15689456Da
  • Monoisotopic Mass: 214.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.4Ų
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